Cas no 50405-44-2 (2H-Pyran-2-one, 4-hydroxy-3,5,6-trimethyl-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-3,5,6-trimethyl-
• CAS No: 50405-44-2
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 336565
• PubChem ID: 54694046
• Update Time: 2025-04-19

2H-Pyran-2-one, 4-hydroxy-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-3,5,6-trimethyl-
• 4-hydroxy-3,5,6-trimethylpyran-2-one
• 50405-44-2
• BDBM50405201
• NCGC00381399-01!4-hydroxy-3,5,6-trimethylpyran-2-one
• SCHEMBL12019531
• Compound NP-007065
• DTXSID00715920
• CHEBI:181535
• AKOS027325011
• 4-hydroxy-3,5,6-trimethyl-2H-pyran-2-one
• CHEMBL54204

• Inchi： 1S/C8H10O3/c1-4-6(3)11-8(10)5(2)7(4)9/h9H,1-3H3
• InChI Key： ZCLDVNJXGNOJKY-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C(C)=C1C)O)=O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives